Cas no 1805415-70-6 (6-Bromo-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid)

• Product Name: 6-Bromo-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid
• CAS No: 1805415-70-6
• MF: C₇H₃BrF₂INO₂
• MW: 377.909500360489
• CID: 4861194
• Update Time: 2025-05-19

6-Bromo-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid

• Inchi： 1S/C7H3BrF2INO2/c8-3-1-2(11)4(7(13)14)5(12-3)6(9)10/h1,6H,(H,13,14)
• InChI Key： CLVLNXYMOUJIFH-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(F)F)C=1C(=O)O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2

Additional information on 6-Bromo-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid

Comprehensive Overview of 6-Bromo-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid (CAS No. 1805415-70-6)

6-Bromo-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid (CAS No. 1805415-70-6) is a highly specialized halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique multifunctional group substitutions, has garnered attention for its potential as a building block in drug discovery and material science. Its molecular structure, featuring bromine, iodine, and difluoromethyl moieties, enables diverse reactivity patterns, making it a valuable intermediate for synthesizing complex molecules.

In recent years, the demand for halogenated heterocycles like 6-Bromo-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid has surged due to their role in developing targeted therapies and precision agriculture solutions. Researchers are particularly interested in its potential to modulate enzyme inhibition and receptor binding, which aligns with the growing focus on personalized medicine and sustainable crop protection. The compound's CAS No. 1805415-70-6 serves as a critical identifier in global chemical databases, ensuring traceability and compliance with regulatory standards.

The synthesis of 6-Bromo-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid involves meticulous halogenation and carboxylation steps, often requiring advanced catalytic methods to achieve high yields. Its iodo-substitution at the 4-position offers a strategic handle for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in constructing biaryl scaffolds for drug candidates. This versatility has made it a focal point in discussions about green chemistry and atom-economical synthesis.

From an industrial perspective, CAS No. 1805415-70-6 is often highlighted in patent literature for its utility in creating next-generation fungicides and anticancer agents. Its difluoromethyl group is particularly noteworthy, as it mimics the metabolic stability of fluoroalkylated compounds while enhancing bioavailability—a key consideration in modern medicinal chemistry. These attributes resonate with current trends in AI-driven drug design, where computational models prioritize molecules with optimal ADME properties.

Environmental and safety profiles of 6-Bromo-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid are rigorously evaluated to align with REACH and OECD guidelines. Its handling typically requires standard laboratory precautions, though it is not classified as a hazardous substance under major regulatory frameworks. This balance of reactivity and safety makes it a preferred choice for high-throughput screening platforms and combinatorial chemistry applications.

Emerging research also explores the compound's potential in material science, particularly in designing organic semiconductors and ligands for catalysis. The electron-withdrawing effects of its substituents contribute to tunable electronic properties, relevant for optoelectronic devices. Such interdisciplinary applications underscore its relevance in STEM innovation, a topic frequently searched by academics and industry professionals alike.

In summary, 6-Bromo-2-(difluoromethyl)-4-iodopyridine-3-carboxylic acid (CAS No. 1805415-70-6) exemplifies the convergence of chemical ingenuity and practical utility. Its multifaceted roles in life sciences and advanced materials continue to inspire cutting-edge research, addressing pressing challenges in healthcare and sustainability. As scientific inquiries evolve, this compound remains a testament to the transformative power of molecular design.